N-(4-bromo-2-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C19H17BrFN3O3
• Molecular Weight: 434.3 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C19H17BrFN3O3/c1-26-14-8-5-12(6-9-14)19-23-18(27-24-19)4-2-3-17(25)22-16-10-7-13(20)11-15(16)21/h5-11H,2-4H2,1H3,(H,22,25)
• InChI Key: SFCPPXBKPZSMKD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=C(C=C(C=C3)Br)F

Description

N-(4-bromo-2-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BFMB and is primarily used in laboratory experiments.

Mechanism of Action

The mechanism of action of BFMB is not well understood. However, studies have suggested that it may exert its biological effects by inhibiting the activity of certain enzymes or proteins.
Biochemical and Physiological Effects:
BFMB has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and modulate the activity of certain enzymes and proteins.

Advantages and Limitations for Lab Experiments

BFMB has several advantages for laboratory experiments. It is easy to synthesize and purify, and it has a relatively high stability. However, it has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on BFMB. These include exploring its potential as a therapeutic agent for various diseases, investigating its mechanism of action in greater detail, and developing new synthetic methods for producing BFMB and related compounds. Additionally, further research is needed to better understand the toxicity and safety of BFMB.

Synthesis Methods

The synthesis of BFMB involves the reaction of 4-bromo-2-fluoroaniline, 4-methoxybenzohydrazide, and 4-bromo-3-hydroxybutyric acid. The reaction is carried out in the presence of a catalyst and solvent under controlled conditions. The final product is obtained after purification and characterization.

Scientific Research Applications

BFMB has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. BFMB has also been shown to have potential as a fluorescent probe for detecting and imaging biological molecules.